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Compound of Interest

2-Bromo-5-methoxybenzene-1-
Compound Name:

sulfonamide
CAS No.: 749253-03-0
Cat. No.: B1439786

Get Quote

Introduction & Compound Profile

2-Bromo-5-methoxybenzene-1-sulfonamide (CAS: 749253-03-0) is a bifunctional building
block widely utilized in medicinal chemistry for the synthesis of G-Protein Coupled Receptor
(GPCR) ligands (specifically 5-HT6 and 5-HT7 antagonists) and Carbonic Anhydrase (CA)
inhibitors.[1]

Its structure features two distinct reactive handles:[1]

» Electrophilic C2-Bromine: Positioned ortho to the sulfonamide, this site allows for carbon-
carbon bond formation via transition-metal catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig).[1]

¢ Nucleophilic/Acidic Sulfonamide (

): A polar pharmacophore capable of hydrogen bonding, N-alkylation, or acting as a directing
group.[1]
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Property Specification

CAS Number 749253-03-0

Molecular Formula

Molecular Weight 266.11 g/mol
Appearance White to off-white solid
N High: DMSO, DMF, DMAc.[1] Moderate:

Solubility

Acetone, MeOH.[1] Low: Water, Hexanes.[1]
pKa (Sulfonamide) ~10.0 (Acidic proton on Nitrogen)

Irritant (H315, H319, H335). Handle with
Key Hazard

gloves/goggles.[1]

Experimental Protocols
Protocol A: Sterically Hindered Suzuki-Miyaura Cross-
Coupling

Objective: To couple an aryl/heteroaryl boronic acid to the C2 position.[1] Challenge: The ortho-
sulfonamide group exerts significant steric hindrance and can coordinate to Palladium.[1]
Furthermore, the acidic sulfonamide proton (

) can deprotonate under basic coupling conditions, creating an anionic species that may reduce
catalyst activity.[1] Solution: Use of a high-activity Buchwald precatalyst (SPhos Pd G2) and an
inorganic base in a biphasic solvent system to ensure turnover.[1]

Materials

e Substrate: 2-Bromo-5-methoxybenzene-1-sulfonamide (1.0 equiv)
e Coupling Partner: Aryl Boronic Acid (1.2 — 1.5 equiv)[1]

o Catalyst: SPhos Pd G2 (2-5 mol%) [Alternative:

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://www.benchchem.com/product/b1439786/docs?utm_src=pdf-body#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Base: Potassium Phosphate Tribasic (

), 3.0 equiv[1]

e Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure

e Setup: In a reaction vial equipped with a magnetic stir bar, add the sulfonamide substrate
(1.0 eq), boronic acid (1.2 eq), and base (3.0 eq).

» Degassing: Add the solvent mixture (Dioxane/Water).[1] Sparge the solution with Nitrogen or
Argon gas for 5—-10 minutes. Note: Oxygen removal is critical to prevent homocoupling and
catalyst deactivation.

o Catalyst Addition: Add SPhos Pd G2 (0.02 eq) quickly under a stream of inert gas and seal
the vial.

e Reaction: Heat the mixture to 80-100°C for 4—16 hours. Monitor by LC-MS.[1][2][3][4]

o Checkpoint: The starting material (MW 266) should disappear.[1] If the reaction stalls, add
an additional 0.02 eq of catalyst.[1]

o Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with 1M HCI
(to protonate the sulfonamide if it remains as a salt) followed by Brine.[1]

« Purification: Dry organic layer over

, concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Regioselective N-Alkylation

Objective: To functionalize the sulfonamide nitrogen without affecting the aryl bromide.[1]
Mechanism: The sulfonamide proton is acidic.[1] Weak bases promote mono-alkylation, while
strong bases can lead to bis-alkylation or side reactions.[1]

Procedure (Mono-Alkylation)[1]
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» Dissolution: Dissolve 2-Bromo-5-methoxybenzene-1-sulfonamide (1.0 eq) in anhydrous
DMF (0.2 M concentration).

o Activation: Add Potassium Carbonate (
, 1.5 eq). Stir at Room Temperature (RT) for 15 minutes.
» Addition: Add the Alkyl Halide (1.1 eq) dropwise.[1]

e Reaction: Stir at 60°C for 2—6 hours.

e Quench: Pour the mixture into ice-cold water. The product often precipitates as a solid.[1]
Filter and wash with water.[1] If no precipitate forms, extract with EtOAc.[1]

Protocol C: Biological Assay Preparation (Solubilization)

Objective: Prepare a stable stock solution for enzyme inhibition assays (e.g., Carbonic
Anhydrase) or cell-based screening.[1]

e Stock Solution: Weigh the solid compound and dissolve in 100% DMSO to reach a
concentration of 10 mM. Vortex until completely clear.[1]

o Stability:[1][5] Store at -20°C. Avoid repeated freeze-thaw cycles.

 Intermediate Dilution: Dilute the stock 1:10 in culture medium or assay buffer immediately
before use to minimize precipitation shock.

o Note: Ensure the final DMSO concentration in the assay does not exceed 0.5-1.0% (v/v)
to avoid solvent toxicity.[1]

Workflow Visualization

The following diagram illustrates the decision logic for utilizing this scaffold, specifically
addressing the "Ortho-Effect” during cross-coupling.
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Start: 2-Bromo-5-methoxybenzene-1-sulfonamide

Target Modification?

Modify Aryl Core

Path A: C-C Bond Formation Path B: N-Functionalization
(Suzuki Coupling) (Alkylation/Acylation)

Check: Ortho-Sulfonamide Interference

y

Conditions: K2CO3 / DMF / 60°C

If Yield < 20%

Method 2: Protection Strategy
(Use DMB Group)

Standard Approach

After Protection

Method 1: Direct Coupling
(High Activity Catalyst)

Final Biaryl Sulfonamide Scaffold

Click to download full resolution via product page

Figure 1: Strategic workflow for derivatizing 2-Bromo-5-methoxybenzene-1-sulfonamide,
highlighting the critical decision point regarding the ortho-sulfonamide interference.

Troubleshooting & Optimization

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1439786/docs?utm_src=pdf-body-img#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://www.benchchem.com/product/b1439786/docs?utm_src=pdf-body#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Issue Probable Cause Corrective Action

Catalyst poisoning by free Increase base to 3.0+ eq.

sulfonamide anion ( Switch to SPhos Pd G2 or

)[1] XPhos Pd G2.

Low Yield in Suzuki

o Increase temperature to 110°C
) Steric hindrance at C2
No Reaction (SM Recovery) N (use Toluene/Water).[1] Ensure
position.[1] o )
efficient degassing.

o Sonicate DMSO stock.[1] Use
o Compound hydrophobicity ] ) i
Precipitation in Assay (LogP) a carrier protein (BSA) in the
ogP).
J buffer if permissible.[1]

Switch to milder base (

or
Bis-alkylation Base too strong (e.g., NaH).[1]

) and control stoichiometry
strictly (1.0 eq halide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles
- PMC [pmc.ncbi.nim.nih.gov]

e 7. Suzuki Coupling [organic-chemistry.org]

¢ To cite this document: BenchChem. [Application Note: Experimental Protocols for 2-Bromo-
5-methoxybenzene-1-sulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1439786/docs#application-note-experimental-
protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1439786?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://pdf.benchchem.com/153/Application_Notes_and_Protocols_Suzuki_Coupling_of_2_bromo_N_Boc_imidazole.pdf
https://www.bldpharm.com/products/749253-03-0.html
https://www.bldpharm.com/products/22921-68-2.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748766/
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/product/b1439786/docs#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://www.benchchem.com/product/b1439786/docs#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://www.benchchem.com/product/b1439786/docs#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://www.benchchem.com/product/b1439786/docs#application-note-experimental-protocols-for-2-bromo-5-methoxybenzene-1-sulfonamide
https://www.benchchem.com/product/b1439786?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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